trans-2-Phenylcyclopropylamine

• CAS No.: 155-09-9
• Product Name: trans-2-Phenylcyclopropylamine
• Molecular Formula: C9H11N
• Molecular Weight: 133.19 g/mol
• IUPAC Name: (1R,2S)-2-phenylcyclopropan-1-amine
• Standard InChI: InChI=1S/C9H11N/c10-9-6-8(9)7-4-2-1-3-5-7/h1-5,8-9H,6,10H2/t8-,9+/m0/s1
• Standard InChIKey: AELCINSCMGFISI-DTWKUNHWSA-N
• Isomeric SMILES: C1[C@H]([C@@H]1N)C2=CC=CC=C2
• SMILES: C1C(C1N)C2=CC=CC=C2
• Canonical SMILES: C1C(C1N)C2=CC=CC=C2
• Appearance: Solid powder
• Boiling Point: 79-80 °C @ 1.5-1.6 mm Hg
• Colorform: Liquid
• Melting Point: 79-80 °C at 1.50E+00 mm Hg
• Physical Description: Solid
• Description: Tranylcypromine is a nonhydrazine monoamine oxidase inhibitor (MAO inhibitor) used in therapy of severe depression. Tranylcypromine therapy is associated with rare instances of clinically apparent acute liver injury.; Tranylcypromine, also known as parnate or parnic acid, belongs to the class of organic compounds known as aralkylamines. These are alkylamines in which the alkyl group is substituted at one carbon atom by an aromatic hydrocarbyl group. Tranylcypromine exists as a solid, slightly soluble (in water), and a very strong basic compound (based on its pKa). Tranylcypromine has been detected in multiple biofluids, such as urine and blood. Within the cell, tranylcypromine is primarily located in the cytoplasm. Tranylcypromine is a potentially toxic compound.; A propylamine formed from the cyclization of the side chain of amphetamine. This monoamine oxidase inhibitor is effective in the treatment of major depression, dysthymic disorder, and atypical depression. It also is useful in panic and phobic disorders. (From AMA Drug Evaluations Annual, 1994, p311)
• Shelf Life: STABLE IN LIGHT, HEAT & IN AIR /SULFATE/
• Solubility: 1.49e+00 g/L
• Synonyms: Jatrosom; Parnate; Sulfate, Tranylcypromine; trans 2 Phenylcyclopropylamine; trans-2-Phenylcyclopropylamine; Transamine; Tranylcypromine; Tranylcypromine Sulfate
• PubChem Compound: 19493
• Last Modified: Nov 11 2021